2-(2-Hydroxyethylamino)ethanol;2-phenoxyethanol;phosphoric acid

• CAS No.: 72283-39-7
• Molecular Formula: C12H24NO8P
• Molecular Weight: 341.29 g/mol
• IUPAC Name: 2-(2-hydroxyethylamino)ethanol;2-phenoxyethanol;phosphoric acid
• InChI: InChI=1S/C8H10O2.C4H11NO2.H3O4P/c9-6-7-10-8-4-2-1-3-5-8;6-3-1-5-2-4-7;1-5(2,3)4/h1-5,9H,6-7H2;5-7H,1-4H2;(H3,1,2,3,4)
• InChI Key: HERKHHSNFPITLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCO.C(CO)NCCO.OP(=O)(O)O

Description

Ethanol, 2,2’-iminobis-, compd. with alpha-phenyl-omega-hydroxypoly(oxy-1,2-ethanediyl) phosphate is a complex chemical compound that finds applications in various fields due to its unique properties. This compound is known for its role in industrial processes and scientific research, particularly in the fields of chemistry and biology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethanol, 2,2’-iminobis-, compd. with alpha-phenyl-omega-hydroxypoly(oxy-1,2-ethanediyl) phosphate involves multiple steps. The primary route includes the reaction of ethanol, 2,2’-iminobis- with alpha-phenyl-omega-hydroxypoly(oxy-1,2-ethanediyl) phosphate under controlled conditions. The reaction typically requires a catalyst and is conducted at elevated temperatures to ensure complete conversion .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors where the reactants are mixed in precise ratios. The reaction conditions, including temperature, pressure, and catalyst concentration, are optimized to maximize yield and purity. The final product is then purified using techniques such as distillation or crystallization .

Chemical Reactions Analysis

Types of Reactions

Ethanol, 2,2’-iminobis-, compd. with alpha-phenyl-omega-hydroxypoly(oxy-1,2-ethanediyl) phosphate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary but generally involve controlled temperatures and pressures to ensure desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different phosphate derivatives, while reduction can produce simpler alcohols or amines .

Scientific Research Applications

Ethanol, 2,2’-iminobis-, compd. with alpha-phenyl-omega-hydroxypoly(oxy-1,2-ethanediyl) phosphate is widely used in scientific research due to its versatile properties. Some of its applications include:

Chemistry: Used as a reagent in various chemical syntheses and reactions.

Biology: Employed in biochemical assays and as a stabilizing agent for certain enzymes.

Medicine: Investigated for its potential therapeutic properties and as a component in drug formulations.

Industry: Utilized in the production of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of Ethanol, 2,2’-iminobis-, compd. with alpha-phenyl-omega-hydroxypoly(oxy-1,2-ethanediyl) phosphate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biochemical effects. The pathways involved in these interactions are complex and depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Ethanol, 2,2’-iminobis-, compd. with alpha-phenyl-omega-hydroxypoly(oxy-1,2-ethanediyl) phosphate include:

• Ethanol, 2,2’-iminobis-, compd. with alpha-dodecyl-omega-hydroxypoly(oxy-1,2-ethanediyl) phosphate
• Ethanol, 2,2,2-nitrilotris-, compd. with alpha-2,4,6-tris(1-phenylethyl)phenyl-omega-hydroxypoly(oxy-1,2-ethanediyl) phosphate .

Uniqueness

What sets Ethanol, 2,2’-iminobis-, compd. with alpha-phenyl-omega-hydroxypoly(oxy-1,2-ethanediyl) phosphate apart is its specific molecular structure, which imparts unique chemical and physical properties. These properties make it particularly useful in specialized applications where other similar compounds may not be as effective .